Cas no 400797-94-6 (tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate)

Tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical research. Its structure features a piperidine ring linked to an oxindole moiety, protected by a tert-butoxycarbonyl (Boc) group, enhancing stability and handling. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. This compound is commonly employed in the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its rigid heterocyclic framework. Its high purity and well-defined reactivity make it a reliable building block for constructing complex nitrogen-containing scaffolds. Suitable for use in medicinal chemistry and process optimization, it offers consistent performance in multistep synthetic routes.

tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate structure

400797-94-6 structure

Product Name:tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate

CAS No:400797-94-6

MF:C₁₈H₂₄N₂O₃

MW:316.394764900208

MDL:MFCD22384748

CID:843472

Update Time:2025-06-30

tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-(2,3-dihydro-2-oxo-1H-indol-1-yl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(2-oxo-3H-indol-1-yl)piperidine-1-carboxylate
- MDL： MFCD22384748
- Inchi： 1S/C18H24N2O3/c1-18(2,3)23-17(22)19-10-8-14(9-11-19)20-15-7-5-4-6-13(15)12-16(20)21/h4-7,14H,8-12H2,1-3H3
- InChI Key： LWJUTDROJPEMKB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C(CC2C=CC=CC1=2)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4

tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM147024-1g	tert-butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	95%+	1g	$532	2021-08-05
Chemenu	CM147024-1g	tert-butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	95%+	1g	$***	2023-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B848688-100mg	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	100mg	1,541.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SN536-100mg	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	100mg	1296CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SN536-250mg	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	250mg	2084CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SN536-1g	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	1g	5212CNY	2021-05-08
Alichem	A129005458-100mg	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	100mg	$156.20	2022-03-31
Alichem	A129005458-250mg	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	250mg	$248.52	2022-03-31
Alichem	A129005458-1g	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	98%	1g	$586.07	2022-03-31
eNovation Chemicals LLC	Y0991322-1g	tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate	400797-94-6	95%	1g	$840	2024-08-02

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Additional information on tert-Butyl 4-(2-oxoindolin-1-yl)piperidine-1-carboxylate

tert-Butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate (CAS No. 400797-94-6)

tert-Butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate (CAS No. 400797-94-6) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its promising biological activities and versatility in synthetic applications. Recent advancements in chemical synthesis and pharmacological studies have further highlighted its importance in the development of novel therapeutic agents.

The molecular structure of tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate comprises a piperidine ring fused with an indoline moiety, which introduces a rigid and planar framework. The presence of the tert-butyl group enhances the compound's lipophilicity, making it more suitable for crossing biological membranes. This structural feature is particularly advantageous in drug design, where membrane permeability is a critical factor for bioavailability.

Recent research has focused on the biological evaluation of tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate, revealing its potential as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in various pathological conditions such as cancer, inflammation, and neurodegenerative diseases. These findings underscore the compound's role as a lead molecule in the development of targeted therapies.

In terms of synthesis, tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Recent optimizations in these processes have led to higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The indoline moiety within tert-butyl 4-(2-Oxoindolin-1-yl)piperidine-1-carboxylate is known for its ability to form hydrogen bonds, which enhances its binding affinity to target proteins. This property is particularly valuable in medicinal chemistry, where strong molecular interactions are essential for achieving therapeutic efficacy. Furthermore, the piperidine ring contributes to the compound's stability and rigidity, which are crucial for maintaining its bioactive conformation.

Recent studies have also explored the pharmacokinetic profile of tert-butyl 4-(2-Oxoindolin-1-y l)piperidine -1-carbox ylate, revealing favorable absorption and distribution characteristics. These properties make it a promising candidate for oral delivery systems, which are preferred due to their convenience and patient compliance.

In conclusion, tert-but yl 4-(2-Oxoid olin -1-y l)p iperidin e -1-c arbox ylate (CAS No. 400797 -94 -6) stands out as a versatile and bioactive molecule with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in synthesis and pharmacological evaluation, positions it as a valuable tool in addressing unmet medical needs.